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Chemical Identification & Properties

Thozalinone is a psychostimulant that has been used as an antidepressant and has been described as a

dopaminergic stimulant [1]. Its core chemical properties are summarized in the table below.

Property Value / Description

CAS Registry Number 655-05-0 [1] [2] [3]

Molecular Formula C₁₁H₁₂N₂O₂ [1] [2] [3]

Average Mass 204.23 g·mol⁻¹ [1] [2] [3]

IUPAC Name 2-(Dimethylamino)-5-phenyl-1,3-oxazol-4(5H)-one [1] [2]

Other Names Tozalinone, Stimsen, CL-39808 [1] [2] [3]

Form White to off-white solid [3]

Melting Point 133-136 °C [3]
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Available Materials and Specifications

The following table lists examples of Thozalinone materials available from commercial suppliers as of late

2021. For current pricing and availability, you must contact the suppliers directly [3].

Manufacturer Product Description Purity Packaging
Price (as of
2021)

AK Scientific Thozalinone Not

Specified

10 mg $123 [3]

American Custom
Chemicals

2-(Dimethylamino)-5-phenyl-1,3-

oxazol-4-(5H)one

95.00% 5 MG $495.31 [3]

Crysdot 2-(Dimethylamino)-5-

phenyloxazol-4(5H)-one

97% 250 mg $168 [3]

TargetMol
Chemicals

Thozalinone 99.23% 1 mg $36.00 -

$95.00 [3]

Analytical Method Validation Fundamentals

Before analyzing any compound, you must validate your analytical procedure to ensure it is "fit for

purpose" [4] [5]. The table below outlines the key performance characteristics that should be tested for a

purity-related method, such as HPLC-UV [5].

Validation Parameter What It Assesses

Specificity/Selectivity The ability to accurately measure the analyte (Thozalinone) in the presence

of other components like impurities, degradants, or matrix components [5].

Accuracy The closeness of agreement between the value found and a reference value

or accepted true value [5].

Precision The closeness of agreement between a series of measurements from

multiple sampling. This includes repeatability (same conditions, short time)
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Validation Parameter What It Assesses

and intermediate precision (different days, different analysts, different

equipment) [5].

Linearity & Range The ability to obtain test results that are directly proportional to the

concentration of the analyte within a given range [5].

Detection Limit (LOD) The lowest amount of an impurity that can be detected, but not necessarily

quantified [5].

Quantitation Limit
(LOQ)

The lowest amount of an impurity that can be quantified with acceptable

precision and accuracy [5].

Robustness A measure of the method's capacity to remain unaffected by small, deliberate

variations in method parameters (e.g., mobile phase pH, temperature, flow
rate) [5].

HPLC Retention Time Troubleshooting

Retention time (RT) is a critical parameter in HPLC for identifying your compound. If you encounter

instability in Thozalinone's RT, it can point to issues with your system or method. The following workflow

can help diagnose common HPLC retention time problems.
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Key Factors Affecting HPLC Retention Time

Mobile Phase Polarity (in Reverse-Phase HPLC): A more polar mobile phase increases
retention time for non-polar analytes, as the analyte has less "competition" to stick to the non-polar
stationary phase. Conversely, a less polar mobile phase decreases retention time [6] [7].

Temperature: Increased column temperature typically decreases retention time. It is crucial to
control the temperature to ensure reproducible results [6].

Flow Rate: An increased flow rate decreases retention time, and a decreased flow rate increases it.
Maintain a consistent flow rate for stable retention times [6].
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Column Condition: A contaminated or degraded column will not perform consistently. Regular

cleaning and conditioning are essential [6].

Suggested Path Forward

Given the lack of specific public protocols for Thozalinone, your laboratory will likely need to develop and

validate an in-house analytical method. Here are some steps you can take:

Consult Pharmacopoeias: Check monographs in the USP, Ph. Eur., or BP for analytical methods of
structurally similar compounds, which can provide a starting point for your method development.

Leverage New Technologies: Explore recent advancements, such as machine learning models
(e.g., GRIP - a physics-informed neural network), which can help predict HPLC retention times for

small molecules under various chromatographic conditions, potentially accelerating your method
development [8].

Contact Suppliers: Reach out to the chemical suppliers listed above. They may have unpublished
technical data, mass spectra, or suggested HPLC conditions for their Thozalinone standards.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - Wikipedia Thozalinone [en.wikipedia.org]

2. | C11H12N2O2 Thozalinone [chemspider.com]

3. | 655-05-0 Thozalinone [chemicalbook.com]

4. Method Validation [eurachem.org]

5. & Its Role In Lab Testing | GMP Insiders Analytical Method Validation [gmpinsiders.com]

6. Diagnostics Tips and Tricks for Retention in Time HPLC [m-pharmaguide.com]

7. - HPLC Forum Retention Time Chromatography [chromforum.org]

8. Advancements in HPLC Prediction - Simple Science Retention Time [scisimple.com]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.m-pharmaguide.com/2024/12/diagnostics-tips-and-tricks-for.html
https://www.smolecule.com/products/s545270?utm_src=pdf-body
https://scisimple.com/en/articles/2025-06-09-advancements-in-hplc-retention-time-prediction--akg21qo
https://www.smolecule.com/products/s545270?utm_src=pdf-body
https://www.smolecule.com/products/s545270?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Thozalinone
https://www.chemspider.com/Chemical-Structure.12082.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21179901.htm
https://www.eurachem.org/index.php/publications/guides/mv
https://gmpinsiders.com/analytical-method-validation/
https://www.m-pharmaguide.com/2024/12/diagnostics-tips-and-tricks-for.html
https://www.chromforum.org/viewtopic.php?t=13419
https://scisimple.com/en/articles/2025-06-09-advancements-in-hplc-retention-time-prediction--akg21qo
https://www.smolecule.com/products/s545270?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [resolving Thozalinone analytical standard purity concerns].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b545270#resolving-thozalinone-analytical-standard-purity-

concerns]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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